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Compound of Interest

Compound Name: CS-722

Cat. No.: B1669648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of the

synthesized centrally acting muscle relaxant, CS-722, in dimethyl sulfoxide (DMSO). The

information herein is intended to support researchers and drug development professionals in

the effective handling, storage, and application of CS-722 in a laboratory setting.

Core Properties of CS-722
CS-722, with the molecular formula C₁₆H₁₉ClN₂O₄ and a molecular weight of 338.79 g/mol , is

recognized for its muscle relaxant activity and its depressant effects on spinal reflexes. Its CAS

number is 749179-13-3.

Solubility in DMSO
CS-722 is soluble in DMSO. Quantitative analysis from available supplier data indicates a

significant solubility, as detailed in the table below.

Solvent Solubility (mg/mL)
Molar Concentration

(mM)
Notes

DMSO 55 162.34

Sonication is

recommended to aid

dissolution.[1][2]
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Experimental Protocol: Stock Solution Preparation
While a specific, detailed experimental protocol for the solubility determination of CS-722 is not

publicly available, a general procedure for preparing a stock solution in DMSO can be outlined

as follows. This protocol is based on standard laboratory practices and the recommendations

provided by suppliers.

Objective: To prepare a concentrated stock solution of CS-722 in DMSO.

Materials:

CS-722 (solid form)

Anhydrous DMSO

Vortex mixer

Sonicator (bath or probe)

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Procedure:

Aliquoting CS-722: Accurately weigh the desired amount of solid CS-722 using a calibrated

analytical balance.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vessel containing

the CS-722.

Dissolution:

Vortex the mixture for 1-2 minutes to facilitate initial dissolution.

If the compound is not fully dissolved, place the vessel in a sonicator bath.[1][2] Sonicate

for 5-10 minutes, monitoring the solution for clarity.
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Final Preparation: Once the CS-722 is completely dissolved, the stock solution is ready for

use or storage.

Stock Solution Preparation Workflow

1. Weigh solid CS-722

2. Add anhydrous DMSO

3. Vortex mixture

4. Sonicate if necessary

5. Visually confirm complete dissolution

6. Stock solution ready for use/storage

Click to download full resolution via product page

Workflow for preparing a CS-722 stock solution in DMSO.

Stability and Storage
Proper storage is critical to maintaining the integrity of CS-722. The following table summarizes

the recommended storage conditions for both the solid compound and solutions.
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Form Storage Temperature Duration

Solid (Powder) -20°C 3 years[1][2]

In Solvent -80°C 1 year[1][2]

While specific stability studies for CS-722 in DMSO are not readily available in the public

domain, general best practices for storing compounds in DMSO should be followed to minimize

degradation. It is important to note that the stability of compounds in DMSO can be influenced

by factors such as water content, temperature, and exposure to light.

Logical Relationship for Maintaining Stability
To ensure the long-term integrity of CS-722 in DMSO, a logical approach to handling and

storage is necessary. The following diagram illustrates the key relationships between storage

conditions and compound stability.

Factors Influencing CS-722 Stability in DMSO

Low Temperature
(-80°C)

Maximized Stability
of CS-722 SolutionAnhydrous DMSO

Minimize Freeze-Thaw Cycles

Click to download full resolution via product page

Key factors for maintaining the stability of CS-722 in DMSO.

Recommendations for Use
Use Anhydrous DMSO: To prevent hydrolysis of the compound, it is recommended to use

anhydrous DMSO for the preparation of stock solutions.
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Aliquot Stock Solutions: To avoid repeated freeze-thaw cycles which can degrade the

compound, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Protect from Light: While not explicitly stated for CS-722, it is a general good practice to

protect solutions from light to prevent photodegradation.

Proper Sealing: Ensure that storage vials are properly sealed to prevent the absorption of

atmospheric moisture by the hygroscopic DMSO.

By adhering to these guidelines, researchers can be more confident in the integrity and

performance of their CS-722 solutions in experimental applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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